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Disclaimer: The following information pertains to "Carboline" products, as "Carbodine" did not

yield specific results and is likely a misspelling. The procedures are based on Safety Data

Sheets (SDS) for various Carboline coatings and related materials. Always consult the specific

SDS for the product you are using before handling or disposal.

This guide provides essential safety and logistical information for the proper disposal of

Carboline products, designed for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to take appropriate safety measures.

Handle all chemical waste in accordance with good industrial hygiene and safety practices.[1]

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing,

eye protection, and face protection.[1][2] In case of insufficient ventilation, wear respiratory

protection.[1]

Ventilation: Use Carboline products only in well-ventilated areas.[1][3] Explosion-proof

ventilation may be required to keep airborne concentrations below exposure guidelines.[3]

Ignition Sources: Keep waste materials away from heat, sparks, open flames, and other

ignition sources.[1][2] Handling equipment must be grounded to prevent static discharge and
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sparking.[1][3]

Spill Management: In case of a spill, evacuate unprotected personnel.[3] Contain the spillage

and soak it up with a non-combustible absorbent material such as sand, earth, or clay.[1][3]

Collect the absorbent material and place it in a sealed container for proper disposal.[3]

Waste Classification and Storage
Proper identification and storage of chemical waste are mandated by state and federal

regulations to ensure safety and compliance.[4]

Hazardous Waste Identification: Carboline product waste may be classified as hazardous

due to characteristics like ignitability. For instance, solvent-based products with a flash point

below 140°F (60°C) are considered ignitable hazardous waste (EPA# D001).

Container Management:

Collect hazardous waste in containers that are in good condition, compatible with the

waste, and have a proper closure.[4]

Containers must be clearly labeled with the words "HAZARDOUS WASTE" and a

description of the contents.[4]

Keep containers tightly capped at all times, except when adding waste.[4]

Segregation and Storage:

Store waste in a designated Satellite Accumulation Area (SAA) near the point of

generation.[5]

Segregate incompatible waste streams. For example, store acids and bases separately.[5]

Do not mix different waste streams to prevent unintended chemical reactions.[4]

Step-by-Step Disposal Protocol
The disposal of Carboline waste must be conducted in accordance with federal, state, and local

environmental regulations.[1][3] The responsibility for proper waste disposal lies with the
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generator of the waste.[3]

Waste Collection:

Carefully transfer liquid waste into a designated, compatible, and properly labeled

hazardous waste container.[4] Do not fill liquid waste containers to more than 75%

capacity to allow for vapor expansion.[6]

For solid waste, such as contaminated rags or absorbent materials, place them in a

separate, sealed container suitable for solid hazardous waste.[3]

Curing of Mixtures (if applicable):

For two-component systems, mixtures with an expired pot life should be allowed to fully

cure.

Once fully cured and dried, the solid material may be disposable as non-hazardous

municipal solid waste, depending on its composition and local regulations. Always verify

with your institution's environmental health and safety (EHS) office.

Disposal of Empty Containers:

Containers that held Carboline products may be disposed of as ordinary trash or recycled

only if they meet the regulatory definition of "empty," which typically means less than 1

inch of residue remains or less than 3% of the container's capacity.

Arranging for Pickup and Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the waste.[7][8]

Provide the waste contractor with a complete and accurate description of the waste,

including its chemical constituents.[4] If available, include a copy of the product's Safety

Data Sheet (SDS).[4]

Quantitative Data Summary
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The following table summarizes key quantitative data found in the safety data sheets for

Carboline-related products. This data is essential for correct hazard assessment and waste

profiling.

Parameter Value Significance Source(s)

Ignitability
Flash Point < 140°F

(60°C)

Materials with a flash

point in this range are

classified as ignitable

hazardous waste

(EPA# D001).

pH (Carbolime) 12-14

Indicates a highly

basic (corrosive)

material that requires

careful handling and

neutralization

considerations.

[9]

Liquid Container Fill
Do not exceed 75%

capacity

Prevents spills due to

thermal expansion of

liquids and vapor

buildup.

[6]

"Empty" Container

Residue

< 1 inch or < 3% of

capacity

Regulatory threshold

for a container to be

considered non-

hazardous and

disposed of as regular

trash.

Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Carboline product waste.
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Waste Generation & Characterization

Segregation & Containment

Interim Storage

Final Disposal

Generate Carboline Waste
(e.g., expired product, spill residue)
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Safety Data Sheet (SDS)

Step 1
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- Liquid or Solid?

- Ignitable?
- Corrosive?

Step 2

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Step 3

Select Compatible,
Labeled Waste Container

Transfer Waste to Container
(Fill liquid < 75%)

Step 5

Step 4

Seal Container Tightly

Step 6

Store in Designated
Satellite Accumulation Area (SAA)

Step 7

Segregate from
Incompatible Materials

Step 8

Contact EHS or
Licensed Waste Contractor

Step 9

Provide Waste
Characterization Documents

Step 10

Arrange for Waste Pickup

Step 11

Final Disposal in Accordance with
Federal, State & Local Regulations

Step 12

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Carboline chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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